Cas no 2227746-14-5 ((2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol
• CAS No: 2227746-14-5
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 5961987
• PubChem ID: 165677093
• Update Time: 2025-05-20

(2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol
• EN300-1982952
• 2227746-14-5

• Inchi： 1S/C10H13ClO2/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5,7,12H,6H2,1-2H3/t7-/m1/s1
• InChI Key： LNXLBQIGZSQMBD-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC(=C1OC)C[C@@H](C)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol

Introduction to (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and material sciences. Among these, (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol (CAS no. 2227746-14-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its specific stereochemistry and aromatic substitution pattern, has garnered attention in recent years for its role in the synthesis of novel molecules and its potential therapeutic benefits.

The (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol molecule is a derivative of propanol with an aromatic ring substituted at the 3-position with a chlorine atom and at the 2-position with a methoxy group. This particular arrangement imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. The (R) configuration at the second carbon atom adds another layer of specificity, influencing its interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a surge in research focusing on the development of chiral auxiliaries and ligands for asymmetric synthesis. The (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol compound has been explored as a building block in the synthesis of enantiomerically pure compounds, which are crucial in pharmaceuticals due to their improved efficacy and reduced side effects. Its structural features make it an excellent candidate for constructing complex molecules with high precision.

One of the most compelling aspects of this compound is its potential application in drug discovery. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring creates a delicate balance that can modulate the compound's interactions with biological receptors. This balance is key in designing molecules that can selectively bind to target proteins, leading to more effective therapeutic agents.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are among the most widely used drugs for treating cancers and inflammatory diseases. The (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol scaffold has been shown to facilitate the creation of molecules that can inhibit specific kinases by precisely targeting their active sites. This has opened up new avenues for developing treatments for conditions that are currently difficult to manage effectively.

The compound's role in material science is also noteworthy. Its unique chemical properties make it suitable for use as a monomer or intermediate in polymer synthesis. The ability to introduce specific functional groups into polymers derived from (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol can lead to materials with enhanced properties such as biodegradability, mechanical strength, and thermal stability. These advancements are particularly relevant in the development of sustainable materials that meet environmental standards while maintaining high performance.

The synthesis of (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic techniques, including catalytic asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve this goal. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on green chemistry principles.

In conclusion, (2R)-1-(3-chloro-2-methoxyphenyl)propan-2-ol (CAS no. 2227746-14-5) is a multifaceted compound with significant potential across various fields of chemical research. Its unique structural features make it an invaluable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine, materials science, and beyond.